Cas no 2086768-86-5 (NC1=C(Br)C=C2C=CC(I)=CC2=N1)

• Product Name: NC1=C(Br)C=C2C=CC(I)=CC2=N1
• CAS No: 2086768-86-5
• MF: C₉H₆BrIN₂
• MW: 348.965813159943
• MDL: MFCD33548910
• CID: 5066140
• PubChem ID: 126637464
• Update Time: 2026-03-01

NC1=C(Br)C=C2C=CC(I)=CC2=N1 Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-7-iodoquinolin-2-amine
• NC1=C(Br)C=C2C=CC(I)=CC2=N1
• SY288771
• 3-Bromo-7-iodo-quinolin-2-ylamine
• DB-165674
• AT26989
• 2086768-86-5
• AS-84805
• SCHEMBL18571741
• 2-Quinolinamine, 3-bromo-7-iodo-
• CS-0148057
• 3-Bromo-7-iodo-2-quinolinamine
• MFCD33548910

• MDL： MFCD33548910
• Inchi： 1S/C9H6BrIN2/c10-7-3-5-1-2-6(11)4-8(5)13-9(7)12/h1-4H,(H2,12,13)
• InChI Key： XIWUGFMDSFJHQD-UHFFFAOYSA-N
• SMILES： IC1C=CC2=CC(=C(N)N=C2C=1)Br

Computed Properties

• Exact Mass: 347.87591g/mol
• Monoisotopic Mass: 347.87591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.9

Additional information on NC1=C(Br)C=C2C=CC(I)=CC2=N1

Comprehensive Analysis of NC1=C(Br)C=C2C=CC(I)=CC2=N1 (CAS No. 2086768-86-5): Properties, Applications, and Innovations

The compound NC1=C(Br)C=C2C=CC(I)=CC2=N1, identified by its CAS No. 2086768-86-5, is a halogenated heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring both bromine (Br) and iodine (I) substituents, makes it a versatile intermediate for synthesizing complex organic frameworks. This article delves into its molecular characteristics, potential applications, and alignment with trending topics like green chemistry and drug discovery.

From a structural perspective, NC1=C(Br)C=C2C=CC(I)=CC2=N1 belongs to the class of azaindole derivatives, which are renowned for their bioactivity. Researchers have explored its role in modulating enzyme interactions, particularly in kinase inhibition, a hot topic in cancer therapeutics. The presence of halogens enhances its binding affinity, a feature often searched in QSAR studies and molecular docking simulations. Recent publications highlight its potential as a scaffold for targeted drug delivery systems, aligning with the growing demand for precision medicine solutions.

In materials science, this compound’s photophysical properties are under investigation for OLEDs and sensors. Its ability to undergo halogen bonding has implications for designing self-assembling nanomaterials, a trending area in nanotechnology forums. Environmental considerations are also addressed, with studies focusing on sustainable synthesis routes to minimize waste—a key concern in green chemistry discussions.

The synthesis of CAS No. 2086768-86-5 typically involves palladium-catalyzed cross-coupling, a method frequently searched by organic chemists. Innovations like microwave-assisted synthesis have reduced reaction times, reflecting the industry’s shift toward high-throughput methodologies. Analytical techniques such as HPLC-MS and NMR are critical for purity verification, ensuring compliance with pharmaceutical standards.

Market trends indicate rising interest in halogenated heterocycles, driven by their utility in agrochemicals and electronic materials. Searches for structure-activity relationships (SAR) and patent landscapes related to this compound have surged, underscoring its commercial relevance. Regulatory agencies emphasize safety profiling, prompting studies on its ecotoxicology and biodegradability.

Future research directions may explore NC1=C(Br)C=C2C=CC(I)=CC2=N1 in catalysis or as a ligand in metal-organic frameworks (MOFs). Collaborative efforts between academia and industry could accelerate its adoption in next-gen therapeutics and smart materials, addressing FAQs on its scalability and cost-effectiveness.